Cas no 1780406-47-4 (1-(1-benzylpiperidin-3-yl)cyclopropylmethanamine)

• Product Name: 1-(1-benzylpiperidin-3-yl)cyclopropylmethanamine
• CAS No: 1780406-47-4
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 6177497
• PubChem ID: 82664896
• Update Time: 2025-06-09

1-(1-benzylpiperidin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzylpiperidin-3-yl)cyclopropylmethanamine
• 1780406-47-4
• EN300-1864364
• [1-(1-benzylpiperidin-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C16H24N2/c17-13-16(8-9-16)15-7-4-10-18(12-15)11-14-5-2-1-3-6-14/h1-3,5-6,15H,4,7-13,17H2
• InChI Key： JIEOSWMQOMAIHE-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC(C1)C1(CN)CC1

Computed Properties

• Exact Mass: 244.193948774g/mol
• Monoisotopic Mass: 244.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(1-benzylpiperidin-3-yl)cyclopropylmethanamine

Comprehensive Overview of 1-(1-benzylpiperidin-3-yl)cyclopropylmethanamine (CAS No. 1780406-47-4)

1-(1-benzylpiperidin-3-yl)cyclopropylmethanamine, with the CAS number 1780406-47-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The unique structural features of this molecule, including the cyclopropylmethanamine moiety and the benzylpiperidine core, make it a promising candidate for various therapeutic applications.

In recent years, the demand for piperidine-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 1-(1-benzylpiperidin-3-yl)cyclopropylmethanamine because of its potential to interact with central nervous system (CNS) targets. The compound's structural complexity and bioactive properties have made it a subject of numerous studies, especially in the context of neurodegenerative diseases and mood disorders. Its CAS number 1780406-47-4 is frequently searched in scientific databases, reflecting its growing importance in the field.

One of the key reasons for the popularity of 1-(1-benzylpiperidin-3-yl)cyclopropylmethanamine is its potential as a building block in the synthesis of more complex molecules. The cyclopropyl group in the structure is known to enhance metabolic stability, which is a critical factor in drug design. Additionally, the benzylpiperidine moiety is often associated with improved bioavailability and target specificity. These attributes make the compound a valuable asset in the development of novel therapeutics.

The synthesis of 1-(1-benzylpiperidin-3-yl)cyclopropylmethanamine involves multi-step organic reactions, including cyclization and amination processes. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's suitability for further studies. The CAS number 1780406-47-4 is often referenced in patents and research papers, highlighting its significance in academic and industrial settings. The compound's molecular weight and physicochemical properties are also well-documented, providing a solid foundation for future investigations.

From a commercial perspective, 1-(1-benzylpiperidin-3-yl)cyclopropylmethanamine is available through specialized chemical suppliers, catering to the needs of pharmaceutical companies and research institutions. Its CAS number 1780406-47-4 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's storage conditions and handling guidelines are carefully outlined to ensure safety and stability during use. As the demand for piperidine derivatives continues to rise, this compound is expected to play a pivotal role in advancing drug discovery efforts.

In conclusion, 1-(1-benzylpiperidin-3-yl)cyclopropylmethanamine (CAS No. 1780406-47-4) represents a fascinating area of research with immense potential. Its unique chemical structure and biological relevance make it a valuable tool for scientists exploring new therapeutic avenues. Whether you are a researcher, a pharmaceutical professional, or a chemistry enthusiast, understanding the properties and applications of this compound can provide valuable insights into the future of drug development.